BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of 2-
(Methylthio)-4,5-diphenyloxazole: A Technical
Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-(Methylthio)-4,5-diphenyloxazole

Cat. No.: B076272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of 2-(Methylthio)-4,5-diphenyloxazole. It also details standard
experimental protocols for the determination of these properties, offering a framework for
further characterization of this and similar compounds.

Core Physicochemical Data

The following table summarizes the available quantitative data for 2-(Methylthio)-4,5-
diphenyloxazole. It is important to note that while some experimental data is available, several
key parameters are currently based on computational predictions and await experimental

verification.
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Property Value Source
Molecular Formula C16H13NOS PubChem
Molecular Weight 267.35 g/mol PubChem
Melting Point 65 °C ChemicalBook][1]
Boiling Point 402.31£48.0 °C (Predicted) N/A

Density 1.24+0.1 g/cm?3 (Predicted) N/A

pKa 0.85+0.10 (Predicted) N/A

logP 4.65 (Predicted) N/A

Experimental Protocols for Physicochemical
Characterization

Detailed and standardized experimental procedures are crucial for obtaining reliable
physicochemical data. The following sections outline established protocols for determining key
properties of organic compounds like 2-(Methylthio)-4,5-diphenyloxazole.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a critical indicator of purity.

Methodology: Capillary Method[2][3]

o Sample Preparation: A small amount of the finely powdered dry sample is packed into a thin-
walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last solid particle melts (completion of melting) are recorded.
This range is reported as the melting point. For a pure compound, this range is typically
narrow (0.5-1.5 °C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(methylthio)-4,5-diphenyloxazole | 14725-35-0 [chemicalbook.com]

2. chem.ucalgary.ca [chem.ucalgary.ca]

3. byjus.com [byjus.com]

 To cite this document: BenchChem. [Physicochemical Properties of 2-(Methylthio)-4,5-
diphenyloxazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076272#physicochemical-properties-of-2-methylthio-
4-5-diphenyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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